Cas no 117869-74-6 (1-Propene-1-sulfonothioicacid, S-methyl ester, (1E)-)

• Product Name: 1-Propene-1-sulfonothioicacid, S-methyl ester, (1E)-
• CAS No: 117869-74-6
• MF: C₄H₈O₂S₂
• MW: 152.235118865967
• CID: 198124
• PubChem ID: 5352794
• Update Time: 2025-04-19

1-Propene-1-sulfonothioicacid, S-methyl ester, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1-sulfonothioicacid, S-methyl ester, (1E)-
• (E)-1-methylsulfanylsulfonylprop-1-ene
• S-Methyl-1-propenethiosulfonate
• 4-(2-Amino-6-methoxy-9H-purin-9-yl)-2-cyclopenten-1-ol
• 117869-74-6
• CLEWYXVGMQSNOV-ONEGZZNKSA-N

• Inchi： 1S/C4H8O2S2/c1-3-4-8(5,6)7-2/h3-4H,1-2H3/b4-3+
• InChI Key： CLEWYXVGMQSNOV-ONEGZZNKSA-N
• SMILES： S(/C=C/C)(=O)(=O)SC

Computed Properties

• Exact Mass: 151.99664
• Monoisotopic Mass: 151.996571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: 0.8

Experimental Properties

• Density: 1.235
• Boiling Point: 238.2°Cat760mmHg
• Flash Point: 97.9°C
• Refractive Index: 1.517
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyls
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls